Cas no 2138240-70-5 (1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]-
• CAS No: 2138240-70-5
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5301095
• Update Time: 2025-10-29

1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]-

• Inchi： 1S/C7H12N4/c1-5-2-6(5)3-11-4-7(8)9-10-11/h4-6H,2-3,8H2,1H3
• InChI Key： AMIIODKUERHYGC-UHFFFAOYSA-N
• SMILES： N1(CC2CC2C)C=C(N)N=N1

Additional information on 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]-

Recent Advances in the Study of 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]- (CAS: 2138240-70-5): A Promising Scaffold in Medicinal Chemistry

The compound 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]- (CAS: 2138240-70-5) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications. The 1,2,3-triazole core, known for its metabolic stability and hydrogen-bonding capacity, combined with the (2-methylcyclopropyl)methyl substituent, creates a pharmacophore with intriguing properties for targeting various biological systems.

Recent synthetic approaches to 2138240-70-5 have demonstrated improved efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry reported a copper-catalyzed azide-alkyne cycloaddition (CuAAC) strategy that achieved 85% yield with excellent regioselectivity. The methodology employed 2-methylcyclopropylmethyl azide and propargylamine as key intermediates, followed by optimized purification protocols that maintained the compound's stability. This advancement addresses previous challenges in the large-scale production of this triazole derivative, making it more accessible for biological evaluation.

Structural-activity relationship (SAR) studies have revealed that the 2-methylcyclopropyl moiety significantly influences the compound's conformational properties and binding characteristics. Molecular modeling simulations published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrate that this substituent induces a distinct three-dimensional orientation of the triazole ring, creating optimal interactions with various enzyme active sites. The amine group at the 4-position serves as both a hydrogen bond donor and acceptor, contributing to the molecule's versatile binding capabilities.

In pharmacological investigations, 2138240-70-5 has shown promising activity against multiple target classes. Most notably, a 2024 preclinical study identified potent inhibitory effects against cyclin-dependent kinase 2 (CDK2), with an IC50 of 0.87 μM. The compound exhibited >50-fold selectivity over CDK1 and CDK4, suggesting potential applications in cancer therapy, particularly for breast and ovarian cancers characterized by CDK2 overexpression. Additional research has demonstrated moderate activity against bacterial DNA gyrase, indicating possible utility in addressing antibiotic resistance.

The pharmacokinetic profile of 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]- presents both advantages and challenges. While the compound demonstrates good metabolic stability in liver microsome assays (t1/2 > 120 minutes in human microsomes), its moderate aqueous solubility (0.45 mg/mL at pH 7.4) may require formulation optimization for oral delivery. Recent prodrug strategies, particularly N-acylation of the amine group, have shown promise in improving bioavailability without compromising the active pharmacophore.

Ongoing research directions include the development of 2138240-70-5 derivatives for targeted drug delivery and combination therapies. A particularly innovative approach involves conjugating the triazole amine with tumor-targeting peptides via cleavable linkers, as reported in a 2024 ACS Medicinal Chemistry Letters publication. These conjugates maintain the parent compound's activity while significantly improving tumor accumulation in xenograft models. Additionally, the scaffold's versatility is being explored for the development of PROTACs (proteolysis-targeting chimeras) targeting disease-relevant proteins.

In conclusion, 1H-1,2,3-Triazol-4-amine, 1-[(2-methylcyclopropyl)methyl]- represents a structurally unique and pharmacologically promising scaffold with diverse therapeutic potential. The recent advances in its synthesis, biological evaluation, and derivative development position this compound as an important focus for future medicinal chemistry research. Further optimization of its physicochemical properties and exploration of novel therapeutic applications are expected to yield valuable clinical candidates in the coming years.